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Compound of Interest

Compound Name: Muc5AC-13

Cat. No.: B15137942 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection and

quantification of Mucin 5AC (MUC5AC) is critical in studies related to respiratory diseases,

gastrointestinal pathologies, and cancer. The monoclonal antibody Muc5AC-13, specifically the

1-13M1 clone, is a key reagent for this purpose. This guide provides a comprehensive

comparison of Muc5AC-13 with other available antibodies, supported by experimental data

and detailed protocols to aid in the validation of its binding specificity.

Comparison of Muc5AC-13 (1-13M1) with Alternative
Antibodies
The selection of an appropriate antibody is paramount for reliable and reproducible results. The

following table summarizes the key features of the Muc5AC-13 (1-13M1) clone and compares

it with other commonly used monoclonal antibodies against MUC5AC.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15137942?utm_src=pdf-interest
https://www.benchchem.com/product/b15137942?utm_src=pdf-body
https://www.benchchem.com/product/b15137942?utm_src=pdf-body
https://www.benchchem.com/product/b15137942?utm_src=pdf-body
https://www.benchchem.com/product/b15137942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Muc5AC-13
(Clone 1-13M1)

Muc5AC
(Clone 9-13M1)

Muc5AC
(Clone 45M1)

Muc5AC
(Clone CLH2)

Host Species Mouse Mouse Mouse Mouse

Isotype IgG1, kappa IgG1, kappa IgG1 IgG1

Immunogen

M1 mucin

preparation from

ovarian

mucinous cyst

fluid

M1 mucin

preparation from

ovarian

mucinous cyst

fluid

M1 mucin

preparation from

ovarian

mucinous cyst

fluid

Synthetic tandem

repeat peptide of

MUC5AC

Epitope

Peptide core of

MUC5AC.

Destroyed by β-

mercaptoethanol.

N-terminal

cysteine-rich part

of the MUC5AC

peptide core.

Destroyed by β-

mercaptoethanol.

[1]

C-terminal

cysteine-rich part

of the MUC5AC

peptide core.

Destroyed by β-

mercaptoethanol.

Tandem repeat

of MUC5AC.

Recognizes

glycosylated and

unglycosylated

forms.[2][3]

Validated

Applications

ELISA, Flow

Cytometry,

IHC[4][5][6]

ELISA, Flow

Cytometry, IF[7]

[8]

WB, IHC,

ICC/IF[9][10]

IHC, Flow

Cytometry, WB,

ELISA, IP[2][3]

Species

Reactivity

Human, Bovine,

Chicken, Cat,

Mouse, Non-

human primate,

Rabbit, Rat[4]

Human[7]

Human, Mouse,

Rat, Chicken,

Cat, Rabbit,

Porcine, Non-

human

primate[9][10]

Human[2]

Supplier

Examples

Bio-Rad,

Biotium, Thermo

Fisher Scientific

Abeomics,

GeneTex

Thermo Fisher

Scientific, Novus

Biologicals

Abcam, Merck

Millipore
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To ensure the binding specificity of the Muc5AC-13 (1-13M1) antibody, a series of validation

experiments are recommended. Below are detailed protocols for key applications.

Experimental Workflow for Antibody Validation
The following diagram illustrates a general workflow for validating antibody specificity,

incorporating multiple recommended techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15137942#validating-the-binding-specificity-of-
muc5ac-13-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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